N-(4-chlorophenyl)-2,2-dimethyltetrahydro-2H-pyran-4-amine

• IUPAC Name: N-(4-chlorophenyl)-2,2-dimethyloxan-4-amine
• InChI: InChI=1S/C13H18ClNO/c1-13(2)9-12(7-8-16-13)15-11-5-3-10(14)4-6-11/h3-6,12,15H,7-9H2,1-2H3
• InChI Key: UWKHIRCNTHXSEB-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CCO1)NC2=CC=C(C=C2)Cl)C
• Molecular Formula: C13H18ClNO
• Molecular Weight: 239.74 g/mol
• CAS No.: 929836-88-4

Description

N-(4-chlorophenyl)-2,2-dimethyltetrahydro-2H-pyran-4-amine is a useful research compound. Its molecular formula is C13H18ClNO and its molecular weight is 239.74. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

• The compound has been used in chemical synthesis and transformations. For instance, its reaction with aqueous methanamine, followed by reduction, yields N,2,2-trimethyltetrahydro-2H-pyran-4-amine. This compound undergoes further transformations, such as cyanoethylation with acrylonitrile, leading to various chemical compounds with potential applications in organic chemistry (Arutyunyan et al., 2012).

Neuroprotective Agent

• KR-31543, a derivative of N-(4-chlorophenyl)-2,2-dimethyltetrahydro-2H-pyran-4-amine, has been studied as a neuroprotective agent for ischemia-reperfusion damage. The metabolism of this compound in rats has been explored, highlighting its potential in neurological therapeutics (Kim et al., 2002).

Antimicrobial and Antibacterial Activity

• Some derivatives of this compound exhibit significant antibacterial activity. For example, oxalates of synthesized amines derived from this compound have shown high antibacterial properties, indicating its potential application in developing new antimicrobial agents (Арутюнян et al., 2015).

Intermediate in Drug Synthesis

• This compound serves as a key intermediate in the synthesis of licofelone, an anti-inflammatory drug. The synthesis involves various chemical reactions, demonstrating the compound's role in pharmaceutical manufacturing (Rádl et al., 2009).

Structural and Molecular Studies

• The compound's derivatives have been synthesized and analyzed for their structural properties, such as crystal structure and molecular conformation. These studies are crucial for understanding the compound's chemical behavior and potential applications in material science and chemistry (Repich et al., 2017).